Cas no 1443328-50-4 (2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene)

• Product Name: 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene
• CAS No: 1443328-50-4
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• MDL: MFCD18911348
• CID: 5160569
• Update Time: 2026-03-04

2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene

• MDL： MFCD18911348
• Inchi： 1S/C14H9ClF4O/c15-12-7-10(14(17,18)19)4-5-13(12)20-8-9-2-1-3-11(16)6-9/h1-7H,8H2
• InChI Key： MVPHDQNZOFFCTJ-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC(F)=C2)=CC=C(C(F)(F)F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene

Introduction to 2-Chloro-1-[(3-Fluorophenyl)methoxy]-4-(trifluoromethyl)benzene (CAS No. 1443328-50-4)

2-Chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene (CAS No. 1443328-50-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chlorine, fluorine, and trifluoromethyl substituents, which confer it with distinct physical and chemical properties.

The molecular formula of 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene is C₁₅H₉ClF₄O, and its molecular weight is approximately 316.6 g/mol. The presence of multiple halogen substituents, especially the trifluoromethyl group, imparts high lipophilicity and stability to the molecule, making it a valuable candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene has been explored for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's interaction with the serotonin transporter (SERT), suggesting its potential as an antidepressant agent.

The trifluoromethyl group in 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene plays a crucial role in enhancing its pharmacological properties. Fluorine atoms are known for their electron-withdrawing effect, which can influence the electronic distribution within the molecule and affect its binding affinity to target proteins. This property makes the compound an attractive candidate for optimizing drug candidates with improved potency and selectivity.

Beyond medicinal applications, 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene has also found utility in materials science. Its high thermal stability and low reactivity make it suitable for use in advanced materials such as polymers and coatings. Research in this area has shown that incorporating this compound into polymer matrices can enhance their mechanical properties and resistance to environmental factors.

The synthesis of 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the substitution of a chlorobenzene derivative with a fluorinated alcohol followed by further functionalization to introduce the trifluoromethyl group. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

In conclusion, 2-chloro-1-[(3-fluorophenyl)methoxy]-4-(trifluoromethyl)benzene (CAS No. 1443328-50-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.